![molecular formula C15H24ClN B3077481 N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride CAS No. 1048640-59-0](/img/structure/B3077481.png)
N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride
Overview
Description
“N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride” is an analytical reference standard categorized as a cathinone . It is intended for research and forensic applications . It is also known as "N-cyclohexyl-N-methyl Methylone" . It is classified as a novel stimulant and substituted cathinone . Substituted cathinones are modified based on the structure of cathinone, an alkaloid found in the Khat plant .
Molecular Structure Analysis
The molecular structure of “N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride” is represented by the chemical formula C16H21NO3 . The molecular weight is 275.3 . The exact mass [M+H]+ is 276.1594 .Scientific Research Applications
Analytical Reference Standard
“N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride” is used as an analytical reference standard . This means it can be used in laboratories to calibrate instruments, validate methods, and ensure the accuracy of tests .
Forensic Chemistry & Toxicology
This compound is used in the field of forensic chemistry and toxicology . It can be used to identify and analyze substances found at crime scenes or in biological samples .
Stimulant Research
“N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride” is classified as a novel stimulant and substituted cathinone . Substituted cathinones are modified based on the structure of cathinone, an alkaloid found in the Khat plant . Novel stimulants have been reported to cause psychoactive effects similar to amphetamines .
Mass Spectrometry
This compound is used in mass spectrometry, a technique used to identify and quantify molecules in complex mixtures . It can be used to study the structure and chemical properties of molecules .
Drug Abuse Research
“N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride” is categorized as a cathinone, a class of drugs that are commonly abused . Therefore, it can be used in research to understand the effects and dangers of these drugs .
Synthesis of New Compounds
This compound can be used as a starting material in the synthesis of new compounds . Researchers can modify its structure to create new molecules with potentially useful properties .
Safety and Hazards
Future Directions
“N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride” is classified as a novel stimulant and substituted cathinone . It has been mentioned in online drug forums and appeared for sale on surface web gray market vendor sites under the name “cyputylone” . As a novel stimulant, it may replace the most detected cathinones in the future .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors in the body, influencing a range of physiological processes .
Mode of Action
It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation and activity of the target proteins .
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, including those involved in neurotransmission, cell signaling, and metabolism .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .
Result of Action
Similar compounds have been found to influence a variety of cellular processes, including cell growth, differentiation, and apoptosis .
properties
IUPAC Name |
N-(cyclohexylmethyl)-1-phenylethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N.ClH/c1-13(15-10-6-3-7-11-15)16-12-14-8-4-2-5-9-14;/h3,6-7,10-11,13-14,16H,2,4-5,8-9,12H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQAGPIRACWTMRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NCC2CCCCC2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.81 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Cyclohexylmethyl)-1-phenylethanamine hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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